Cas no 1805402-05-4 (Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate
• CAS No: 1805402-05-4
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4948699
• Update Time: 2025-11-01

Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate

• Inchi： 1S/C12H12F2N2O2/c1-2-18-12(17)9-4-7(5-15)3-8(6-16)10(9)11(13)14/h3-4,11H,2,6,16H2,1H3
• InChI Key： AVOZMNQFFZTWKG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C#N)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate

Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate (CAS No. 1805402-05-4): An Overview of Its Structure, Properties, and Applications

Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate (CAS No. 1805402-05-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a wide range of potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate is composed of a benzoate core with several functional groups, including an ethyl ester, an aminomethyl group, a cyano group, and a difluoromethyl substituent. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an attractive candidate for various research and development purposes.

One of the key features of Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate is its cyano group, which is known for its strong electron-withdrawing properties. This group can significantly influence the electronic distribution within the molecule, affecting its reactivity and stability. Additionally, the difluoromethyl substituent enhances the lipophilicity of the compound, which can improve its cellular uptake and bioavailability.

The aminomethyl group in Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications. For example, this group can be derivatized to introduce additional functional groups or to form conjugates with other molecules, such as biomolecules or drug delivery systems.

In recent studies, Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate has shown promising results in various biological assays. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate a valuable tool in the development of targeted cancer therapies.

Beyond its potential as an enzyme inhibitor, Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate has also been explored for its anti-inflammatory properties. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate may have therapeutic potential in treating inflammatory diseases.

The ethoxycarbonyl group in Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate plays a crucial role in its solubility and stability. This group enhances the compound's solubility in organic solvents, making it easier to handle and process in laboratory settings. Additionally, the ethoxycarbonyl group can be hydrolyzed under certain conditions to form the corresponding carboxylic acid, which may have different biological activities or properties.

In terms of synthesis, Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate can be prepared through a series of well-established organic reactions. One common synthetic route involves the reaction of 3-bromobenzonitrile with difluoroacetic acid followed by substitution with an aminoalkyl ester. This multi-step process allows for precise control over the final product's purity and yield.

The physical properties of Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate, such as its melting point and solubility, are important considerations for both research and industrial applications. The compound typically appears as a white or off-white solid at room temperature and is soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various analytical techniques and biological assays.

In conclusion, Ethyl 3-aminomethyl-5-cyano-2-(difluoromethyl)benzoate (CAS No. 1805402-05-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a foundation for further chemical modification and biological exploration. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.